1-[(2,4-dichlorophenyl)methyl]-6-oxo-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-6-oxo-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H13Cl2F3N2O2/c21-15-6-4-12(17(22)9-15)10-27-11-13(5-7-18(27)28)19(29)26-16-3-1-2-14(8-16)20(23,24)25/h1-9,11H,10H2,(H,26,29)
• InChI Key: QCVPGHQTGGTDPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=C(C=C(C=C3)Cl)Cl)C(F)(F)F
• Molecular Formula: C20H13Cl2F3N2O2
• Molecular Weight: 441.2 g/mol

Description

This compound is a derivative of pyrrole, a biologically active scaffold known for its diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the use of trifluoromethylpyridines (TFMP) and its derivatives. For instance, the synthesis of tipranavir involved the introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF.

Scientific Research Applications

Hydrogen Bonding and Crystal Structure Analysis

Research has delved into the hydrogen bonding and crystal structures of anticonvulsant enaminones, highlighting the importance of structural analysis in understanding the properties of chemical compounds. Such investigations can provide foundational knowledge for designing drugs with improved efficacy and stability (Kubicki, Bassyouni, & Codding, 2000).

Ring Cleavage Reactions

Studies on ring cleavage reactions of heterocyclic compounds with amines under various conditions demonstrate the compound's utility in synthetic chemistry, potentially leading to new therapeutic agents or materials (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).

Synthesis of Aromatic Polyamides

The synthesis and characterization of new aromatic polyamides containing specific structural units indicate potential applications in materials science, especially for creating materials with enhanced thermal stability and solubility (Choi & Jung, 2004).

Antitubercular and Antibacterial Activities

Research into the design, synthesis, and evaluation of novel compounds for antitubercular and antibacterial activities underscores the potential of such chemicals in developing new treatments for infectious diseases (Bodige, Ravula, Gulipalli, Endoori, Cherukumalli, Chandra, & Seelam, 2020).

Synthesis of Polyamides and Polyimides

The preparation of polyamides and polyimides from specific diamines and dianhydrides reveals applications in creating high-performance polymers for industrial use, highlighting the compound's relevance in developing materials with specific mechanical and thermal properties (Yang & Lin, 1995).